Cas no 131508-15-1 (3-Amino-4-nitrobenzamide)

• Product Name: 3-Amino-4-nitrobenzamide
• CAS No: 131508-15-1
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD14584887
• CID: 4583618
• PubChem ID: 20376733
• Update Time: 2025-10-28

3-Amino-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-nitrobenzamide
• Benzamide, 3-amino-4-nitro-
• EN300-238160
• SCHEMBL11493618
• VU0549294-1
• F9995-0113
• 131508-15-1
• BS-30643
• AKOS011976604

• MDL： MFCD14584887
• Inchi： 1S/C7H7N3O3/c8-5-3-4(7(9)11)1-2-6(5)10(12)13/h1-3H,8H2,(H2,9,11)
• InChI Key： VIPAFEMXGAOTSV-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C([N+]([O-])=O)C(N)=C1

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-nitrobenzamide

Comprehensive Overview of 3-Amino-4-nitrobenzamide (CAS No. 131508-15-1): Properties, Applications, and Research Insights

3-Amino-4-nitrobenzamide (CAS No. 131508-15-1) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This nitro-substituted benzamide derivative is characterized by its unique molecular structure, featuring both an amino group and a nitro group attached to a benzene ring. Its chemical formula, C₇H₇N₃O₃, and molecular weight of 181.15 g/mol make it a versatile intermediate in synthetic chemistry. The compound's nitrobenzamide backbone is particularly noteworthy for its role in designing bioactive molecules, attracting attention from researchers exploring novel drug candidates and agrochemicals.

In recent years, 3-Amino-4-nitrobenzamide has gained traction due to its potential applications in medicinal chemistry. Studies highlight its utility as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups enables diverse reactivity patterns, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently search for "nitrobenzamide derivatives in drug discovery" or "CAS 131508-15-1 synthetic routes," reflecting its growing importance in optimizing lead compounds.

The compound's physicochemical properties, such as a melting point range of 210–215°C and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO), contribute to its laboratory applicability. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for purity verification, addressing frequent queries like "how to characterize 3-Amino-4-nitrobenzamide." Its stability under inert atmospheres and sensitivity to strong oxidizers are critical considerations for storage, aligning with industry standards for fine chemicals.

From an industrial perspective, 3-Amino-4-nitrobenzamide serves as a precursor in synthesizing azo dyes and functional materials. The nitro group's reducibility allows conversion to amino derivatives, enabling the production of polyamide polymers with enhanced thermal stability. Environmental scientists also investigate its biodegradation pathways, responding to search trends like "eco-friendly nitroaromatic degradation." This dual focus on utility and sustainability positions the compound as a subject of green chemistry innovations.

Ongoing research explores 3-Amino-4-nitrobenzamide's role in cancer therapeutics, particularly in modulating cellular redox balance. Publications discussing "nitrobenzamides as PARP inhibitors" or "CAS 131508-15-1 biological activity" underscore its mechanistic versatility. Computational chemistry approaches, including molecular docking studies, further elucidate its interactions with biological targets, addressing popular queries about "in silico analysis of nitrobenzamide analogs."

Quality control protocols for 131508-15-1 emphasize HPLC purity ≥98% and stringent heavy metal limits (<10 ppm), meeting pharmaceutical-grade standards. Suppliers often highlight these specifications in response to procurement-related searches like "high-purity 3-Amino-4-nitrobenzamide suppliers." The compound's compatibility with microwave-assisted synthesis also aligns with trends toward energy-efficient chemical processes.

In conclusion, 3-Amino-4-nitrobenzamide (CAS No. 131508-15-1) represents a multifaceted chemical entity bridging academic research and industrial applications. Its structural features and reactivity profile continue to inspire innovations across drug development, material science, and catalytic systems, making it a compound of enduring scientific interest.